![molecular formula C12H16ClN B2360786 (1'R,4S)-Spiro[2,3-dihydro-1H-naphthalene-4,2'-cyclopropane]-1'-amine;hydrochloride CAS No. 2102606-66-4](/img/structure/B2360786.png)
(1'R,4S)-Spiro[2,3-dihydro-1H-naphthalene-4,2'-cyclopropane]-1'-amine;hydrochloride
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Overview
Description
The compound is a complex organic molecule, likely belonging to the class of spiro compounds which are characterized by two or more rings connected through a single atom . The naphthalene and cyclopropane components suggest the presence of aromatic and cycloalkane rings .
Molecular Structure Analysis
The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry . These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present .Chemical Reactions Analysis
The reactivity of this compound would depend on various factors such as the presence of functional groups, the stability of the molecule, and steric hindrance . Detailed chemical reaction analysis would require specific experimental data .Physical And Chemical Properties Analysis
Physical and chemical properties such as solubility, melting point, boiling point, and reactivity would be determined experimentally . The presence of the naphthalene and cyclopropane rings, as well as the amine group, would influence these properties .Scientific Research Applications
Rhodium-Catalyzed Spiroannulation Reactions
- Details : The reaction involves the ortho-C–H bond functionalization of 2,3-dihydro-1,4-benzoxazines with 4-hydroxy-2-alkynoates. This cascade process leads to the formation of spirocyclic structures with excellent regioselectivity .
Imidazole Synthesis
- Details : Imidazoles are essential heterocycles found in various functional molecules. Researchers have focused on constructing specific bonds during imidazole formation, and this compound plays a role in achieving that goal .
Synthesis of 1,2,3,4-Tetrahydroquinolines
- Details : Researchers have explored synthetic approaches to these quinoline derivatives using domino reactions. EN300-6739624 contributes to the formation of these valuable compounds .
Carbon Fiber Reinforced Polymer Composite Analysis
- Details : Microstructural analyses of individual axial tensile specimens provide insights into the behavior of these composite materials .
Safety and Handling
- Safety : As with any chemical compound, proper handling and safety precautions are crucial. Refer to the provided Material Safety Data Sheet (MSDS) for detailed safety information .
Safety And Hazards
properties
IUPAC Name |
(1'R,4S)-spiro[2,3-dihydro-1H-naphthalene-4,2'-cyclopropane]-1'-amine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N.ClH/c13-11-8-12(11)7-3-5-9-4-1-2-6-10(9)12;/h1-2,4,6,11H,3,5,7-8,13H2;1H/t11-,12+;/m1./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRZHJFNPPKWVOY-LYCTWNKOSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2C3(C1)CC3N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC2=CC=CC=C2[C@]3(C1)C[C@H]3N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.71 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1'R,4S)-Spiro[2,3-dihydro-1H-naphthalene-4,2'-cyclopropane]-1'-amine;hydrochloride |
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